Cas no 1705339-32-7 (8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane
• CAS No: 1705339-32-7
• MF: C₁₆H₂₃NO₃S₂
• MW: 341.488722085953
• CID: 5367091
• Update Time: 2025-07-16

8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-(2-ethoxyphenyl)sulfonyl-3-methylsulfanyl-8-azabicyclo[3.2.1]octane
• 8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C16H23NO3S2/c1-3-20-15-6-4-5-7-16(15)22(18,19)17-12-8-9-13(17)11-14(10-12)21-2/h4-7,12-14H,3,8-11H2,1-2H3
• InChI Key： YXDACPLEVIIOFE-UHFFFAOYSA-N
• SMILES： C12N(S(C3=CC=CC=C3OCC)(=O)=O)C(CC1)CC(SC)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

Introduction to 8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS No. 1705339-32-7) and Its Emerging Applications in Chemical Biology

8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane, identified by its CAS number 1705339-32-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This bicyclic sulfonamide derivative combines a rigid azabicyclo[3.2.1]octane core with functionalized aromatic and sulfur-containing groups, making it a promising candidate for drug discovery and molecular recognition studies.

The compound’s molecular framework is characterized by a bicyclo[3.2.1]octane scaffold, which is known for its conformational flexibility and ability to mimic certain biological motifs. The presence of an 8-azabicyclo[3.2.1]octane ring system enhances its potential as a bioisostere for natural products or other pharmacologically relevant scaffolds. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders, due to its ability to traverse the blood-brain barrier effectively.

One of the most striking features of 8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane is the combination of an ethoxybenzenesulfonyl group and a methylsulfanyl substituent. The sulfonyl group is a well-known pharmacophore that can interact with biological targets through hydrogen bonding or ionic interactions, while the methylsulfanyl group introduces hydrophobicity and may modulate metabolic stability. These functional groups make the compound an intriguing candidate for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the bicyclo[3.2.1]octane core can adopt multiple conformations, allowing it to fit into binding pockets of proteins with high affinity. Furthermore, the electronic properties of the aromatic ring and the sulfonamide moiety may influence its interactions with enzymes or receptors, making it a versatile scaffold for drug design.

In the realm of medicinal chemistry, derivatives of 8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane have been investigated for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The sulfonamide group, in particular, has been extensively studied for its role in inhibiting enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs). The incorporation of a methylsulfanyl group may further enhance binding affinity by optimizing hydrophobic interactions with target proteins.

Recent publications have highlighted the use of this compound in developing novel therapeutic agents for neurological disorders. The rigid bicyclic structure mimics natural product scaffolds that are known to interact with CNS targets, while the functional groups provide opportunities for fine-tuning pharmacokinetic properties such as solubility and bioavailability. Preclinical studies have shown promising results in animal models, suggesting that derivatives of this compound may exhibit therapeutic efficacy in conditions such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of 8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[3.2.1]octane core requires multi-step reactions, including cycloadditions and rearrangements, which must be carefully optimized to ensure high yield and purity. Advances in transition-metal-catalyzed reactions have made it possible to construct complex cyclic frameworks more efficiently, opening up new avenues for accessing derivatives of this compound.

The growing interest in this compound underscores its potential as a building block for drug discovery programs. Researchers are exploring various synthetic strategies to modify its structure while retaining its bioactivity, aiming to develop next-generation therapeutics with improved efficacy and reduced side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the therapeutic potential of this promising scaffold.

In conclusion,8-(2-ethoxybenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS No., 1705339-32-7) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of pharmacophoric features makes it an attractive candidate for further exploration in drug discovery and molecular recognition studies.